Cas no 2700-22-3 (2-(phenylmethylidene)propanedinitrile)

• Product Name: 2-(phenylmethylidene)propanedinitrile
• CAS No: 2700-22-3
• MF: C₁₀H₆N₂
• MW: 154.168041706085
• MDL: MFCD00001855
• CID: 84446
• PubChem ID: 87563908
• Update Time: 2025-05-19

2-(phenylmethylidene)propanedinitrile Chemical and Physical Properties

Names and Identifiers

• 2-Benzylidenemalononitrile
• beta,beta-styrenedicarbonitrile
• Benzalmalononitrile
• 2-(phenylmethylene)Propanedinitrile
• 2-benzylidenepropanedinitrile
• 1,1-dicyano-2-phenylethylene
• 2-(phenylmethylene)malononitrile
• 2,2-Dicyano-1-phenylethylene
• 2-benzylidene-malononitrile
• 2-Phenyl-1,1-dicyanoethylene
• Benzylidenemalonodinitrile
• Benzylidenemalononitrile
• MALONONITRILE,BENZYLIDENE
• phenylmethylidenemalononitrile
• Benzylidene malononitrile
• MALONONITRILE, BENZYLIDENE-
• Benzal-malonitril
• alpha-Cyanocinnamonitrile
• 2-(phenylmethylidene)propanedinitrile
• beta,beta-Dicyanostyrene
• benzylidenepropanedinitrile
• Benzal-malonitril [German]
• Propanedinitrile, (phenylmethylene)-
• F 2370
• TL 237
• .alpha.-C
• .alpha.-Cyanocinnamonitrile
• NSC-490
• 1,1-Dicyano-2-phenylethene
• EINECS 220-283-6
• A5283
• I+/--Cyanocinnamonitrile
• UNII-2HQB24UJ25
• AS-58817
• (Phenylmethylene)propanedinitrile
• NSC490
• .beta.,.beta.-Dicyanostyrene
• 2700-22-3
• J-016644
• Benzalmalonitrile
• 2HQB24UJ25
• .beta.,.beta.-Styrenedicarbonitrile
• NS00028243
• (Phenylmethylene)malononitrile
• Propanedinitrile, 2-(phenylmethylene)-
• 2-Phenyl-1,1-dicyanoethene
• Benzylidenemalononitrile, 98%
• D88718
• WLN: NCYCN&1R
• 2-Benzylidenemalononitrile #
• F6782-3634
• benzylidenemalonitrile
• MFCD00001855
• AKOS001012099
• CS-0186558
• InChI=1/C10H6N2/c11-7-10(8-12)6-9-4-2-1-3-5-9/h1-6H
• 2-benzylidene-propanedinitrile
• HMS1787C07
• FT-0622851
• AI3-19689
• Malonodinitrile, benzylidene
• WAVNYPVYNSIHNC-UHFFFAOYSA-
• NSC 490
• SCHEMBL60843
• 1-CYANO-2-PHENYLVINYL CYANIDE
• DTXSID10181490
• Z44299997
• B0947
• 2-Cyano-3-phenylacrylonitrile
• DB-067717
• STL139251
• MALONONITRILE, BENZAL
• Propanedinitrile, (phenylmethylene)-(9CI)
• 220-283-6
• DTXCID20103981

• MDL： MFCD00001855
• Inchi： 1S/C10H6N2/c11-7-10(8-12)6-9-4-2-1-3-5-9/h1-6H
• InChI Key： WAVNYPVYNSIHNC-UHFFFAOYSA-N
• SMILES： N#C/C(/C#N)=C/C1C=CC=CC=1
• BRN： 1907519

Computed Properties

• Exact Mass: 154.05300
• Monoisotopic Mass: 154.053098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 47.6

Experimental Properties

• Color/Form: Yellowish crystalline powder
• Density: 1.1975 (rough estimate)
• Melting Point: 83.0 to 86.0 deg-C
• Boiling Point: 120-125°C 0,6mm
• Flash Point: 120-125°C/0.6mm
• Refractive Index: 1.4820 (estimate)
• PSA: 47.58000
• LogP: 2.11716
• Solubility: Not available
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-(phenylmethylidene)propanedinitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H301-H315-H319
• Warning Statement： P264-P270-P280-P301+P310+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P405-P501
• Hazardous Material transportation number：3276
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36/37/39
• RTECS：OO3500000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R23/24/25
• Packing Group：III
• Hazard Level：6.1
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 2-(phenylmethylidene)propanedinitrile

2-(Phenylmethylidene)propanedinitrile: A Comprehensive Overview

2-(Phenylmethylidene)propanedinitrile, also known by its CAS number 2700-22-3, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its molecular formula C10H8N2 and a molecular weight of 156.18 g/mol. The structure of 2-(Phenylmethylidene)propanedinitrile features a phenyl group attached to a methylene bridge, which is further connected to a propionitrile moiety. This arrangement imparts the compound with distinct electronic and steric properties, making it an intriguing subject for both academic research and industrial applications.

The synthesis of 2-(Phenylmethylidene)propanedinitrile can be achieved through several well-established methods. One common approach involves the condensation of benzaldehyde with malononitrile in the presence of a base, such as sodium hydroxide or potassium hydroxide. This reaction typically proceeds via a Knoevenagel condensation mechanism, resulting in the formation of the desired product with high yields and purity. The simplicity and efficiency of this synthetic route have made it a preferred method in both laboratory and industrial settings.

In terms of physical properties, 2-(Phenylmethylidene)propanedinitrile is a colorless to pale yellow liquid at room temperature. It exhibits good solubility in common organic solvents such as ethanol, acetone, and dichloromethane, but is insoluble in water. The compound has a boiling point of approximately 195°C at atmospheric pressure and a melting point of around -15°C. These properties make it suitable for use in various chemical processes where solubility and thermal stability are critical factors.

The chemical reactivity of 2-(Phenylmethylidene)propanedinitrile is another area of significant interest. The presence of the nitrile groups confers high reactivity towards nucleophilic addition reactions, making it an excellent starting material for the synthesis of more complex molecules. For instance, recent studies have explored the use of 2-(Phenylmethylidene)propanedinitrile as a building block for the preparation of novel heterocyclic compounds with potential pharmaceutical applications. These heterocycles often exhibit enhanced biological activity and improved pharmacokinetic properties compared to their parent compounds.

In the field of medicinal chemistry, 2-(Phenylmethylidene)propanedinitrile has been investigated for its potential as an intermediate in the synthesis of drugs targeting various diseases. One notable example is its use in the development of inhibitors for specific enzymes involved in cancer progression. Research has shown that derivatives of 2-(Phenylmethylidene)propanedinitrile can effectively inhibit the activity of these enzymes, thereby disrupting key signaling pathways that contribute to tumor growth and metastasis. This makes it a promising candidate for further drug discovery efforts.

Beyond its pharmaceutical applications, 2-(Phenylmethylidene)propanedinitrile has also found utility in materials science. Its ability to undergo polymerization reactions has led to the development of new polymeric materials with unique mechanical and optical properties. For instance, polymers derived from 2-(Phenylmethylidene)propanedinitrile have been shown to exhibit high thermal stability and excellent mechanical strength, making them suitable for use in advanced composite materials and coatings.

In conclusion, 2-(Phenylmethylidene)propanedinitrile (CAS No: 2700-22-3) is a multifaceted compound with a wide range of applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers and chemists working in areas such as pharmaceuticals, materials science, and chemical synthesis. As ongoing research continues to uncover new possibilities for this compound, its importance in the scientific community is likely to grow even further.